Cas no 179873-62-2 (Benzofuran,2-isocyanato-)
Benzofuran,2-isocyanato- structure
Product Name:Benzofuran,2-isocyanato-
CAS No:179873-62-2
MF:C9H5NO2
MW:159.141502141953
CID:113286
PubChem ID:11701085
Update Time:2025-04-18
Benzofuran,2-isocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran,2-isocyanato-
- 2-ISOCYANATOBENZOFURAN
- 2-benzofuran isocyanate
- benzofuran isocyanate
- Benzofuran,2-isocyanato
- benzofuran-2-yl isocyanate
- Benzofuran, 2-isocyanato-
- SCHEMBL1656932
- EN300-7830931
- 2-Isocyanato-1-benzofuran
- 179873-62-2
- W-206276
-
- Inchi: 1S/C9H5NO2/c11-6-10-9-5-7-3-1-2-4-8(7)12-9/h1-5H
- InChI Key: WRHYVIYSCDQUNB-UHFFFAOYSA-N
- SMILES: O1C(=CC2C=CC=CC1=2)N=C=O
Computed Properties
- Exact Mass: 159.03200
- Monoisotopic Mass: 159.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 42.6Ų
Experimental Properties
- PSA: 42.57000
- LogP: 2.40010
Benzofuran,2-isocyanato- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7830931-0.05g |
2-isocyanato-1-benzofuran |
179873-62-2 | 95.0% | 0.05g |
$212.0 | 2025-03-21 | |
| Enamine | EN300-7830931-0.1g |
2-isocyanato-1-benzofuran |
179873-62-2 | 95.0% | 0.1g |
$317.0 | 2025-03-21 | |
| Enamine | EN300-7830931-0.25g |
2-isocyanato-1-benzofuran |
179873-62-2 | 95.0% | 0.25g |
$452.0 | 2025-03-21 | |
| Enamine | EN300-7830931-0.5g |
2-isocyanato-1-benzofuran |
179873-62-2 | 95.0% | 0.5g |
$713.0 | 2025-03-21 | |
| Enamine | EN300-7830931-1.0g |
2-isocyanato-1-benzofuran |
179873-62-2 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-7830931-2.5g |
2-isocyanato-1-benzofuran |
179873-62-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-7830931-5.0g |
2-isocyanato-1-benzofuran |
179873-62-2 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-7830931-10.0g |
2-isocyanato-1-benzofuran |
179873-62-2 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 | |
| Aaron | AR00AVVL-50mg |
Benzofuran, 2-isocyanato- |
179873-62-2 | 95% | 50mg |
$317.00 | 2025-02-17 | |
| Aaron | AR00AVVL-100mg |
Benzofuran, 2-isocyanato- |
179873-62-2 | 95% | 100mg |
$461.00 | 2025-02-17 |
Benzofuran,2-isocyanato- Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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